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Compound of Interest

2-Bromo-4-chlorophenylacetic
Compound Name: o
aci

cat. No.: B1288859

Essential Safety and Handling Guide for 2-
Bromo-4-chlorophenylacetic Acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-4-chlorophenylacetic
acid (CAS No. 52864-56-9).[1][2] Adherence to these procedures is essential for ensuring
personal safety and environmental protection.

Hazard Identification

2-Bromo-4-chlorophenylacetic acid is a halogenated aromatic organic acid. While a specific,
comprehensive safety data sheet (SDS) is not widely available, data from structurally similar
compounds indicate it should be handled as a hazardous substance.[1][3] The primary hazards
include:

Skin Irritation: Causes skin irritation, and potentially severe burns with prolonged contact.[3]

[4]15]

Eye Damage: Causes serious eye irritation and may risk serious damage.[3][4][5]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][4]

Acute Toxicity: May be harmful if swallowed.[6]
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling this compound.[6] All PPE should be
inspected before use and removed carefully to avoid skin contact.[7]
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PPE Category

Specification

Rationale

Eye & Face Protection

ANSI-approved chemical
safety goggles.[8] A face shield
should be worn in conjunction
with goggles when there is a
high risk of splashing or dust
generation.[6][9][10]

Protects against splashes and
airborne particles that can
cause serious, irreversible eye
damage.[11]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber for
incidental contact).[8] For
prolonged contact or
immersion, consider more
robust options like Neoprene
or Butyl rubber.[8][11][12]

Prevents skin contact, which
can lead to irritation and

chemical burns.[6]

Body Protection

A fully buttoned lab coat is the
minimum requirement.[8] For
transfers of larger quantities, a
chemical-resistant apron
should be worn over the lab

coat.

Protects skin and personal
clothing from contamination.
[11]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
certified chemical fume hood.
[31[6][8] If ventilation is
inadequate, a NIOSH-
approved respirator with
organic vapor/acid gas

cartridges is required.[5][6]

Minimizes the inhalation of
dust and vapors, which can

cause respiratory irritation.[3]

Footwear

Closed-toe shoes are required

at all times in the laboratory.[9]

Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:
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[e]

Ensure a certified chemical fume hood is operational.[6]

o

Verify that an eyewash station and safety shower are accessible and unobstructed.[3][4]

[¢]

Clear the work area of all unnecessary items and clutter.[6]

[¢]

Assemble all necessary equipment and reagents within the fume hood.

e Handling and Use:

o Conduct all manipulations of the solid compound, including weighing and transferring,
inside the fume hood to contain dust.[13][14]

o When weighing, use a tared container to minimize the transfer of the substance.

o Avoid generating dust during handling.[7][15] Use appropriate tools to carefully transfer the
chemical.

o Keep the container tightly closed when not in use.[3]

o Wash hands thoroughly with soap and water after handling is complete and before leaving
the laboratory.[3][7]

e Storage:
o Store in a tightly-closed, properly labeled container.[3]

o Keep in a cool, dry, and well-ventilated area away from incompatible substances such as
strong bases and oxidizing agents.[3][4]

o Store in a designated corrosives or acids cabinet.[9][14]

Emergency Procedures: Spill and Exposure
Response

If Exposed:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][14] Seek immediate medical attention.[3]

» Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with
plenty of water for at least 15 minutes.[3][14] Seek medical attention if irritation persists.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3][14]

 Ingestion: Do NOT induce vomiting.[3][7] Rinse the mouth with water and seek immediate
medical attention.[3][7]

If Spilled:

» Follow the logical workflow outlined in the diagram below. For a small spill of solid material,
avoid generating dust.[7] Carefully sweep up the material and place it into a suitable, labeled
container for hazardous waste disposal.[8][13] Decontaminate the area with a suitable
solvent, collecting the rinsate as hazardous waste.[6]
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Caption: Workflow for managing a 2-Bromo-4-chlorophenylacetic acid spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1288859?utm_src=pdf-body-img
https://www.benchchem.com/product/b1288859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Chemical waste must be managed according to institutional and local environmental
regulations.

e Segregation: Collect all waste containing 2-Bromo-4-chlorophenylacetic acid, including
contaminated consumables and spill cleanup materials, in a designated hazardous waste
container. As a halogenated organic compound, this waste must be segregated from non-
halogenated chemical waste.[6]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name, and the associated hazards (e.g., "Corrosive," "Irritant").

o Storage: Store the sealed waste container in a designated satellite accumulation area, away
from incompatible materials.

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health &
Safety (EHS) office or a licensed hazardous waste disposal company.[3][7] Do not dispose of
this chemical down the drain or in regular trash.[3][7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]
e 2. 2-BROMO-4-CHLOROPHENYLACETIC ACID | VSNCHEM [vsnchem.com]

e 3. aksci.com [aksci.com]

°
N

. fishersci.com [fishersci.com]
e 5. spectrumchemical.com [spectrumchemical.com]
e 6. benchchem.com [benchchem.com]

» 7. cdhfinechemical.com [cdhfinechemical.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1288859?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/5341DL_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1667641919_2-BROMO-4-CHLOROACETOPHENONECASNO536-38-9MSDS.pdf
https://aksci.com/sds/5341DL_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1667641919_2-BROMO-4-CHLOROACETOPHENONECASNO536-38-9MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB25518&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1288859?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-bromo-4-chlorophenylacetic-acid-pd180727109776.html
http://www.vsnchem.com/products/finechemicalintermediates/fluorochemical/26185.shtml
https://aksci.com/sds/5341DL_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/05520.PDF
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1667641919_2-BROMO-4-CHLOROACETOPHENONECASNO536-38-9MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

9. coral.washington.edu [coral.washington.edul]

e 10. hsa.ie [hsa.ie]

e 11. What are the safety precautions when handling acids? - Blog [bofanchem.com]
e 12. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]

e 13. fishersci.com [fishersci.com]

e 14. assets.thermofisher.com [assets.thermofisher.com]

e 15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-4-
chlorophenylacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288859#personal-protective-equipment-for-
handling-2-bromo-4-chlorophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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